Cas no 1557008-82-8 (2-Amino-3-bromo-5-methyl-benzonitrile)

• Product Name: 2-Amino-3-bromo-5-methyl-benzonitrile
• CAS No: 1557008-82-8
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 6839023
• PubChem ID: 82013526
• Update Time: 2025-04-03

2-Amino-3-bromo-5-methyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 1557008-82-8
• 2-Amino-3-bromo-5-methylbenzonitrile
• AKOS020996174
• 2-Amino-3-bromo-5-methyl-benzonitrile

• Inchi： 1S/C8H7BrN2/c1-5-2-6(4-10)8(11)7(9)3-5/h2-3H,11H2,1H3
• InChI Key： RZTTVYOOEDVEEN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C#N)=C1N

Computed Properties

• Exact Mass: 209.97926Da
• Monoisotopic Mass: 209.97926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų